353-50-4(Carbonic difluoride),COF2,Fluophosgene

Carbonic difluoride Properties

Names and Identifiers

- Carbonic difluoride
- carbonoxyfluoride
- carbonyl difluoride
- COF2
- Difluoro ketone
- Difluoromethanone
- Difluorophosgene
- Fluophosgene
- fluoro ketone
- Fluorophosgene
- perfluoroketone
- perfluoromethale
- +Expand
- MDL： MFCD00042568
- InChIKey： IYRWEQXVUNLMAY-UHFFFAOYSA-N
- Inchi： InChI=1S/CF2O/c2-1(3)4
- SMILES： FC(=O)F

Computed Properties

Exact Mass: 65.99170
Hydrogen Bond Donor Count: 0
Hydrogen Bond Acceptor Count: 3
Rotatable Bond Count: 0
Heavy Atom Count: 4
Complexity: 29
Isotope Atom Count: 0
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
Covalently-Bonded Unit Count: 1
XLogP3: 0.8
Tautomer Count: nothing
Surface Charge: 0

Experimental Properties

LogP: 1.04540
PSA: 17.07000
Boiling Point: -84°C
Melting Point: -114°C
Density: 1,139 g/cm3

Carbonic difluoride Synthesis

Carbonic difluoride Related Literature

1. Decarboxylative aldol reaction of α,α-difluoro-β-ketocarboxylate salt: a facile method for generation of difluoroenolate

Atsushi Tarui,Mayuna Oduti,Susumu Shinya,Kazuyuki Sato,Masaaki Omote RSC Adv. 2018 8 20568
2. Exploiting the unusual effects of fluorine in methodology

Douglas L. Orsi,Ryan A. Altman Chem. Commun. 2017 53 7168
3. Copper-catalysed difluoroalkylation of aromatic aldehydes via a decarboxylation/aldol reaction

Jin-Wei Yuan,Shuai-Nan Liu,Wen-Peng Mai Org. Biomol. Chem. 2017 15 7654
4. HFIP-catalyzed direct dehydroxydifluoroalkylation of benzylic and allylic alcohols with difluoroenoxysilanes

Jinshan Li,Wenxue Xi,Rong Zhong,Jianguo Yang,Lei Wang,Hanfeng Ding,Zhiming Wang Chem. Commun. 2021 57 1050
5. Direct benzylic C–H difluoroalkylation with difluoroenoxysilanes by transition metal-free photoredox catalysis

Jing Gui,Manman Sun,Haijian Wu,Jinshan Li,Jianguo Yang,Zhiming Wang Org. Chem. Front. 2022 9 4569
6. Visible-light-promoted organic-dye-catalyzed three-component coupling of aldehydes, hydrazines and bromodifluorinated reagents

Jin-Xue Li,Lei Li,Ming-Dong Zhou,He Wang Org. Chem. Front. 2018 5 1003
7. Recent advances of 1,2,3,5-tetrakis(carbazol-9-yl)-4,6-dicyanobenzene (4CzIPN) in photocatalytic transformations

Tian-Yi Shang,Ling-Hui Lu,Zhong Cao,Yan Liu,Wei-Min He,Bing Yu Chem. Commun. 2019 55 5408
8. Visible light photocatalysis in the late-stage functionalization of pharmaceutically relevant compounds

Rolando Cannalire,Sveva Pelliccia,Luca Sancineto,Ettore Novellino,Gian Cesare Tron,Mariateresa Giustiniano Chem. Soc. Rev. 2021 50 766
9. Multicomponent reactions and photo/electrochemistry join forces: atom economy meets energy efficiency

Guglielmo A. Coppola,Serena Pillitteri,Erik V. Van der Eycken,Shu-Li You,Upendra K. Sharma Chem. Soc. Rev. 2022 51 2313
10. Organic thermally activated delayed fluorescence (TADF) compounds used in photocatalysis

Megan Amy Bryden,Eli Zysman-Colman Chem. Soc. Rev. 2021 50 7587

Cas no 353-50-4 (Carbonic difluoride)

Carbonic difluoride Properties

Names and Identifiers

Computed Properties

Experimental Properties

Carbonic difluoride Synthesis

Carbonic difluoride Related Literature

353-50-4 (Carbonic difluoride) Related Products